Picotamide monohydrate
Overview
Description
Picotamide is a platelet aggregation inhibitor . It works as a thromboxane synthase inhibitor and a thromboxane receptor inhibitor, modifying cellular responses to activation of the thromboxane receptor . It is licensed in Italy for the treatment of clinical arterial thrombosis and peripheral artery disease .
Molecular Structure Analysis
Picotamide monohydrate has a molecular formula of C21H22N4O4 . Its average mass is 394.424 Da . The structure of Picotamide includes a 4-methoxyisophthalamide moiety .Physical And Chemical Properties Analysis
Picotamide monohydrate has a molecular weight of 376.4 g/mol . Elemental analysis shows that it contains Carbon (63.78%), Hydrogen (5.69%), and Nitrogen (14.01%) . Further physical characterization of Picotamide monohydrate, including its behavior upon recrystallization from various solvents and dehydration products, has been studied using techniques like X-ray powder diffractometry (XRD) and infrared spectroscopy (IR) .Scientific Research Applications
Pharmaceutical Applications
Picotamide monohydrate is a pharmaceutical primary standard .
Antiplatelet Agent
Picotamide is an antiplatelet agent . It is used in the treatment of thrombo-embolic disorders . This makes it a crucial component in the development of drugs aimed at preventing blood clots.
Thromboxane Inhibitor
Picotamide inhibits thromboxane synthetase and acts as a thromboxane antagonist at the receptor level . This dual action makes it a valuable tool in the study of thromboxane’s role in various physiological processes.
Microalbuminuria Treatment
Long-term treatment with Picotamide has been shown to decrease microalbuminuria in normotensive type 2 diabetic patients . This suggests that Picotamide could be used in the management of microalbuminuria, a condition that is often a marker of kidney disease.
Research in Diabetes
The ability of Picotamide to decrease microalbuminuria in diabetic patients suggests that it may have a role in the treatment and prevention of both macro- and microvascular complications in type 2 diabetic patients .
Experimental Research
Picotamide monohydrate is used in experimental research due to its unique properties . Its use in various experiments helps in the advancement of knowledge and contributes to the development of solutions to practical problems .
Mechanism of Action
Target of Action
Picotamide monohydrate primarily targets thromboxane A2 (TXA2) synthase and the thromboxane A2 receptor . Thromboxane A2 plays a crucial role in promoting platelet aggregation, which is a key process in blood clot formation. By targeting these sites, Picotamide can effectively inhibit platelet aggregation .
Mode of Action
Picotamide monohydrate exhibits a dual mechanism of action. It acts as a thromboxane synthase inhibitor , preventing the synthesis of thromboxane A2, and as a thromboxane receptor antagonist , modifying cellular responses to the activation of the thromboxane receptor . This dual action results in the inhibition of platelet aggregation, a critical step in the formation of blood clots .
Biochemical Pathways
It is known that the drug’s action on thromboxane a2 synthase and the thromboxane a2 receptor disrupts the normal function of these targets, thereby inhibiting platelet aggregation . This can have downstream effects on various physiological processes, including hemostasis and inflammation .
Result of Action
The primary result of Picotamide’s action is the inhibition of platelet aggregation . This can help prevent the formation of blood clots, thereby reducing the risk of conditions such as myocardial infarction, thrombosis, cerebrovascular disorders, pulmonary emboli, and atherosclerosis .
Future Directions
properties
IUPAC Name |
4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide;hydrate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3.H2O/c1-28-19-7-6-17(20(26)24-13-15-4-2-8-22-11-15)10-18(19)21(27)25-14-16-5-3-9-23-12-16;/h2-12H,13-14H2,1H3,(H,24,26)(H,25,27);1H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICYQAMNVLLHURR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NCC2=CN=CC=C2)C(=O)NCC3=CN=CC=C3.O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30230378 | |
Record name | Picotamide monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30230378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Picotamide monohydrate | |
CAS RN |
80530-63-8 | |
Record name | Picotamide monohydrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0080530638 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Picotamide monohydrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30230378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methoxy-1-N,3-N-bis(pyridin-3-ylmethyl)benzene-1,3-dicarboxamide hydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PICOTAMIDE MONOHYDRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/643HY5UHKS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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